Cas no 893750-05-5 (5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid)
5-Methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2-oxazole (isoxazole) core substituted with a methyl group, a piperidine-derived methylene moiety, and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate or pharmacophore for biologically active molecules. The piperidine moiety enhances solubility and bioavailability, while the carboxylic acid group allows for further derivatization, such as amide or ester formation. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery, particularly in targeting central nervous system (CNS) or antimicrobial agents. The compound's stability and synthetic accessibility further support its utility in research and development.
893750-05-5 structure
Product Name:5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
CAS No:893750-05-5
MF:C11H16N2O3
MW:224.256342887878
MDL:MFCD06804404
CID:2115113
Update Time:2025-06-07
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-4-(1-piperidinylmethyl)-3-Isoxazolecarboxylic acid
- 5-methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid
- 5-methyl-4-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid
- 5-methyl-4-(piperidylmethyl)isoxazole-3-carboxylic acid
- STK288921
- BBL006267
- SBB026692
- T5085
- ST45054965
- 5-methyl-4-(piperidinomethyl)-3-isoxazolecarboxylic acid
- 5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
-
- MDL: MFCD06804404
- Inchi: 1S/C11H16N2O3/c1-8-9(10(11(14)15)12-16-8)7-13-5-3-2-4-6-13/h2-7H2,1H3,(H,14,15)
- InChI Key: OCTCTEVMLMPUQO-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C(=O)O)=N1)CN1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Topological Polar Surface Area: 66.6
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 377.8±37.0 °C at 760 mmHg
- Flash Point: 182.3±26.5 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM528159-1g |
5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid |
893750-05-5 | 98% | 1g |
$320 | 2023-01-07 | |
| Enamine | EN300-92561-0.05g |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 0.05g |
$49.0 | 2023-09-01 | |
| Enamine | EN300-92561-0.1g |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 0.1g |
$73.0 | 2023-09-01 | |
| Enamine | EN300-92561-0.25g |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 0.25g |
$104.0 | 2023-09-01 | |
| Enamine | EN300-92561-0.5g |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 0.5g |
$165.0 | 2023-09-01 | |
| Enamine | EN300-92561-1.0g |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 1.0g |
$211.0 | 2023-02-11 | |
| Enamine | EN300-92561-2.5g |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 2.5g |
$315.0 | 2023-09-01 | |
| Enamine | EN300-92561-5.0g |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 5.0g |
$487.0 | 2023-02-11 | |
| Enamine | EN300-92561-10.0g |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 10.0g |
$802.0 | 2023-02-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN9269-1G |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid |
893750-05-5 | 95% | 1g |
¥ 877.00 | 2023-04-13 |
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
893750-05-5 (5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid) Related Products
- 78190-06-4(Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro-)
- 893749-99-0(4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid)
- 893749-96-7(4-[(dimethylamino)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid)
- 100047-61-8(4,5-Dimethylisoxazole-3-carboxylic acid)
- 1431970-09-0(5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid)
- 932801-70-2(Piperidine, 1-[(3,5-dimethyl-4-isoxazolyl)methyl]-)
- 893750-11-3(4-(Azepan-1-ylmethyl)-5-methylisoxazole-3-carboxylic Acid)
- 893750-02-2(5-methyl-4-(pyrrolidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid)
- 1119452-18-4(5-Methyl-4-(4-methylpiperidin-1-yl)methylisoxazole-3-carboxylic Acid)
- 893750-08-8(5-methyl-4-[(morpholin-4-yl)methyl]-1,2-oxazole-3-carboxylic acid)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk